![molecular formula C9H9NO2 B084683 6-Hydroxy-1-methylindolin-2-one CAS No. 13383-73-8](/img/structure/B84683.png)
6-Hydroxy-1-methylindolin-2-one
Overview
Description
6-Hydroxy-1-methylindolin-2-one, also known as Oxindole, is a heterocyclic organic compound that is widely used in scientific research due to its diverse biological activities. It belongs to the class of indole derivatives and has a molecular formula of C9H9NO2.
Scientific Research Applications
Crystal Structure Analysis :
- 3-hydroxyimino-1-methylindolin-2-one, a derivative, has been studied for its crystal structure. The crystal packing is stabilized by O—H⋯O and O—H⋯N hydrogen bonds between molecules and water, and weak π–π stacking interactions, forming a two-dimensional network (Miao et al., 2011).
Tubulin Polymerization Inhibition :
- Methoxy-substituted 3-formyl-2-phenylindoles, structurally related to 6-Hydroxy-1-methylindolin-2-one, inhibit tubulin polymerization. This inhibition is a mode of action for some cytostatics. These derivatives also affect microtubule assembly, similar to colchicine, leading to the condensation of microtubules around the nucleus after treatment (Gastpar et al., 1998).
Synthesis of Spiro Oxindole Alkaloids :
- 3-Methylideneindolin-2-one, closely related to this compound, has been used in the synthesis of spiro oxindole alkaloids through cycloaddition reactions. However, the yields were moderate, indicating the need for further optimization (Bell et al., 2000).
Ultrafast Proton Transfer :
- A study on photoinduced proton transfer from 6-hydroxy-1-methylquinolinium to water and alcohols provides insights into the dynamics of proton transfer and solvation. This research can be crucial for understanding the chemical behavior of related compounds like this compound (Pérez-Lustres et al., 2007).
Electroreduction Studies :
- The electroreduction of N-methylphthalimide to 3-hydroxy-2-methyl-isoindolin-1-one has been performed in ionic liquids, showing a significant increase in the rate of electroreduction under ultrasonic conditions. This demonstrates potential applications in chemical synthesis and industrial processes (Villagrán et al., 2005).
Raschig Process Optimization :
- The synthesis of 1-amino-2-methylindoline, a compound structurally similar to this compound, has been optimized using the Raschig process. This study focuses on understanding the reaction kinetics and increasing the yield of the desired product, which is valuable for industrial applications (Elkhatib et al., 2002).
Anti-Inflammatory Properties :
- The compound 1-(2-chloro-6-fluorophenyl)-5-methylindolin-2-one, structurally related, has shown anti-inflammatory and analgesic activity comparable to COX-2 inhibitors, without gastro-ulceration effects. This indicates its potential as a non-ulcerogenic prototype for treating chronic inflammatory diseases (dos Santos et al., 2010).
Safety and Hazards
While specific safety and hazard information for 6-Hydroxy-1-methylindolin-2-one is not available in the search results, general safety precautions for handling similar compounds include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and using personal protective equipment as required .
Mechanism of Action
Target of Action
6-Hydroxy-1-methylindolin-2-one is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , indicating that they may have multiple targets.
Mode of Action
The mode of action of this compound is currently unknown due to the lack of specific studies on this compound. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities
Result of Action
For example, some indole derivatives have been found to have antiviral activity, with one compound showing inhibitory activity against influenza A .
properties
IUPAC Name |
6-hydroxy-1-methyl-3H-indol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-10-8-5-7(11)3-2-6(8)4-9(10)12/h2-3,5,11H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXFKWDNTYDJKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=C1C=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00439174 | |
Record name | 6-Hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00439174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13383-73-8 | |
Record name | 6-Hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00439174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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